Tert-butyl 2-(3-methoxyquinolin-6-yl)acetate

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: tert-butyl 2-(3-methoxyquinolin-6-yl)acetate
• InChI: InChI=1S/C16H19NO3/c1-16(2,3)20-15(18)8-11-5-6-14-12(7-11)9-13(19-4)10-17-14/h5-7,9-10H,8H2,1-4H3
• InChI Key: AMKWABCJDAEOAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=CC2=CC(=CN=C2C=C1)OC

Description

Tert-butyl 2-(3-methoxyquinolin-6-yl)acetate is a useful research compound. Its molecular formula is C16H19NO3 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of tert-butyl 2-(3-hydroxyquinolin-6-yl)acetate (0.1 g, 0.4 mmol) in benzene (5 mL) was added methanol (0.05 ml, 1 mmol) and tributylphosphine (0.1 ml, 0.6 mmol). The resulting mixture was cooled to 0° C. followed by adding 1.1′-(azodicarbonyl)dipiperidine (0.1 g, 0.6 mmol). After 10 min, ice bath was removed; the reaction mixture was warmed up to rt. The reaction mixture was continued to stir for 20 h. TLC showed about 80% conversion. More MeOH (1 ml), tibutylphosphine (0.05 mL), and ADDP (50 mg) were added and allowed to stir for 3 h. Hexane was added to the reaction mixture and dihydro-ADDP separated out and was filtered off. The filtrate was concentrated. The crude product was purified using SiO2 chromatography (Teledyne Isco RediSep®, P/N 68-2203-027, 40 g SiO2) to afford the desired product as colorless liquid. MS m/z: 274.3 (M+H). Calc'd. for C16H19NO3—273.2.